Cas no 1805945-28-1 (2-Bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-methanol)

• Product Name: 2-Bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-methanol
• CAS No: 1805945-28-1
• MF: C₈H₇Br₂F₂NO
• MW: 330.952087640762
• CID: 4866076
• Update Time: 2025-06-29

2-Bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H7Br2F2NO/c9-2-6-5(8(11)12)1-4(3-14)7(10)13-6/h1,8,14H,2-3H2
• InChI Key： LOQOYBAVUFZOKS-UHFFFAOYSA-N
• SMILES： BrC1=C(CO)C=C(C(F)F)C(CBr)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-methanol

2-Bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-methanol: A Comprehensive Overview

2-Bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-methanol, also known by its CAS number 1805945-28-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule features a pyridine ring substituted with multiple functional groups, including bromine atoms, a difluoromethyl group, and a hydroxymethyl group, making it a versatile platform for further chemical modifications and applications.

The synthesis of 2-Bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-methanol typically involves multi-step organic reactions, often starting from pyridine derivatives and incorporating substituents through electrophilic substitution or nucleophilic addition mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes. The presence of multiple halogen atoms in the molecule makes it particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery and materials science.

In terms of applications, this compound has shown promise in the development of agrochemicals and pharmaceuticals. Its brominated substituents contribute to enhanced stability and bioavailability, while the difluoromethyl group introduces additional electronic effects that can modulate biological activity. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antimicrobial properties, making them strong candidates for drug development pipelines.

Recent research has also explored the use of 2-Bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-methanol as a building block for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The hydroxymethyl group provides sites for hydrogen bonding, while the brominated substituents can act as coordinating ligands or serve as handles for further functionalization. These properties make the compound an attractive candidate for applications in gas storage, catalysis, and sensing technologies.

The structural versatility of this compound is further highlighted by its ability to undergo various post-synthetic modifications. For example, the hydroxymethyl group can be oxidized to a carboxylic acid or converted into other functional groups through simple reaction sequences. Similarly, the brominated substituents can be replaced with other halogens or functional groups to tailor the molecule's properties for specific applications.

In conclusion, 2-Bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-methanol represents a valuable addition to the arsenal of organic compounds used in modern chemistry. Its unique combination of functional groups and structural features positions it as a key player in diverse fields ranging from drug discovery to materials science. As research continues to uncover new applications and synthetic strategies for this compound, its significance in both academic and industrial settings is expected to grow further.